3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS No.: 878433-84-2
• Molecular Formula: C15H12N4O3S
• Molecular Weight: 328.3g/mol
• IUPAC Name: 3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H12N4O3S/c1-20-10-4-2-5-11(8-10)22-9-13-18-19-14(12-6-3-7-21-12)16-17-15(19)23-13/h2-8H,9H2,1H3
• InChI Key: YYWZZCQXUNIIJX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4=CC=CO4

Description

3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of triazolothiadiazoles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-furyl hydrazine with 3-methoxyphenoxyacetic acid, followed by cyclization with thiocarbonyl diimidazole to form the triazolothiadiazole ring .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan ring and the methoxyphenoxy moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding furyl ketones or carboxylic acids.

Reduction: Formation of reduced triazolothiadiazole derivatives.

Substitution: Formation of substituted triazolothiadiazole derivatives with various functional groups.

Scientific Research Applications

3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Exhibits antimicrobial and antifungal activities, making it a potential candidate for developing new antibiotics and antifungal agents.

Medicine: Investigated for its potential anticancer properties and as a kinase inhibitor.

Mechanism of Action

The mechanism of action of 3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the growth of certain bacteria by binding to their enzymes and disrupting essential metabolic pathways. Molecular docking studies have revealed strong binding affinities with bacterial proteins, leading to changes in their structure and function .

Comparison with Similar Compounds

Similar Compounds

• 3-(2,4-Dichlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-(4-Allyl-2-methoxyphenoxy)methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 1,2,4-Triazolo[4,3-a]pyrazine derivatives

Uniqueness

3-(furan-2-yl)-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity.